Cas no 2228939-54-4 (1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228939-54-4
• MF: C₁₁H₁₂ClF₂N
• MW: 231.66948890686
• CID: 6000824
• PubChem ID: 165736500
• Update Time: 2025-06-11

1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine
• EN300-1952623
• 2228939-54-4

• Inchi： 1S/C11H12ClF2N/c1-7-4-8(2-3-9(7)12)10(15)5-11(13,14)6-10/h2-4H,5-6,15H2,1H3
• InChI Key： KIXVMYBTMKXGTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 231.0626334g/mol
• Monoisotopic Mass: 231.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine

Introduction to 1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228939-54-4)

1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine, identified by the CAS number 2228939-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines characterized by its cyclobutane core substituted with fluorine and chlorine atoms, alongside a phenyl ring with chloro and methyl substituents. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine consists of a cyclobutane ring that is fluorinated at the 3-position and 3-position, providing enhanced metabolic stability and lipophilicity. The presence of a chloro group at the 4-position of the phenyl ring introduces electrophilic characteristics, which can be exploited for further functionalization. Additionally, the methyl substituent at the 3-position of the phenyl ring contributes to steric hindrance and influences the overall electronic properties of the molecule. These structural attributes make it an intriguing scaffold for designing compounds with specific biological activities.

In recent years, there has been growing interest in fluorinated heterocycles due to their potential advantages over traditional non-fluorinated analogs. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as increased bioavailability, reduced metabolic degradation, and enhanced binding affinity to biological targets. For instance, fluoro-substituted compounds have been shown to exhibit better oral bioavailability and longer half-lives in vivo compared to their non-fluorinated counterparts. This has prompted extensive research into developing new fluorinated drugs that could address unmet medical needs.

The 1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine structure has been explored in several preclinical studies as a potential lead compound for various therapeutic applications. Its unique combination of substituents suggests that it may possess inhibitory activity against specific enzymes or receptors involved in disease pathways. Preliminary computational studies have indicated that this compound could interact with biological targets in a manner similar to known pharmacophores used in modern drug development. These findings have encouraged researchers to synthesize derivatives of this molecule to optimize its biological activity and selectivity.

One particularly exciting aspect of 1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine is its potential role in developing treatments for neurological disorders. Fluorinated heterocycles have shown promise in modulating neurotransmitter systems and have been investigated for their potential as antipsychotic, antidepressant, or anxiolytic agents. The cyclobutane ring in this compound may contribute to its ability to cross the blood-brain barrier, which is crucial for treating central nervous system (CNS) disorders. Further investigation into its pharmacological effects could uncover new therapeutic strategies for conditions such as Alzheimer's disease or Parkinson's disease.

Another area where this compound shows promise is in oncology research. The structural features of 1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine suggest that it could interfere with key signaling pathways involved in cancer cell proliferation and survival. For example, it may inhibit tyrosine kinases or other enzymes that are overexpressed in tumor cells. Recent advances in drug design have highlighted the importance of targeting multiple pathways simultaneously to achieve better therapeutic outcomes. This compound's multifaceted structure makes it a versatile scaffold for developing combination therapies that could overcome drug resistance.

The synthesis of 1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the cyclobutane ring typically requires specialized fluorinating agents or transition-metal-catalyzed cross-coupling reactions. Similarly, the functionalization of the phenyl ring with chloro and methyl groups necessitates careful selection of electrophilic aromatic substitution reagents or directed ortho-metalation strategies. These synthetic challenges highlight the need for skilled chemists who can navigate complex reaction sequences while maintaining high yields and purity.

In conclusion, 1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228939-54-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its fluorinated cyclobutane core combined with chloro and methyl substituents on the phenyl ring makes it an attractive candidate for further exploration in drug discovery efforts targeting neurological disorders and oncological diseases. As research continues to uncover new biological activities associated with this compound, it is likely that 1-(4-chloro-3-methylphenyl)-3,3-difluorocyclobutan-1-amine will play an important role in developing next-generation therapeutics.